Cas no 942-32-5 (3-Methyl-1-phenyl-1H-pyrazol-5-ol)

• Product Name: 3-Methyl-1-phenyl-1H-pyrazol-5-ol
• CAS No: 942-32-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 807735
• PubChem ID: 70335
• Update Time: 2025-04-19

3-Methyl-1-phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-phenyl-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol,3-methyl-1-phenyl-
• 5-METHYL-2-PHENYL-2H-PYRAZOL-3-OL
• 1-phenyl-3-methyl-5-hydroxypyrazole
• 2-phenyl-5-methyl-3H-pyrazol-3-one
• Cambridge id 5118906
• SY015265
• 19735-89-8
• 1H-Pyrazol-5-ol, 3-methyl-1-phenyl-
• BDBM38550
• 5-hydroxy-3-methyl-1-phenyl-1h-pyrazole
• 5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 16,16-DIMETHYLPROSTAGLANDIND2
• 3-Methyl-1-phenyl-1H-pyrazol-5-one
• AMY12227
• 5-methyl-2-phenyl-1,2- dihydro-3H-pyrazol-3-one (3)
• MFCD00127930
• PD062461
• cid_4021
• NS00042823
• 3-Methyl-1-phenyl-4,5-dihydropyrazole-5-one
• 3H-PYRAZOL-3-ONE, 2,4-DIHYDRO-5-METHYL-2-PHENYL
• 5-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• HMS1577A16
• N-Demethylantipyrine
• 1-phenyl-3-methyl-pyrazol-5-one
• 5-Methyl-2-phenyl-2H-pyrazol-3(4H)-one
• 1,2-Dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• 1-Phenyl-3-methyl-5-oxopyrazole
• 3-methyl-1-phenyl-pyrazole-5-one
• MFCD00462237
• 5-methyl-2-phenyl-2-pyrazolin-3-one
• 942-32-5
• F20192
• DTXSID9061334
• CHEBI:190738
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-phenyl-
• SCHEMBL200831
• 5-hydroxy-3-methyl-1-phenylpyrazole
• AKOS000309891
• 3-Methyl-1-phenylpyrazolin-5-one
• EINECS 243-261-8
• EINECS 213-390-4
• 5-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• CS-0172114
• 5-methyl-2-phenyl-1H-pyrazol-3-one
• W1P
• PLVBQEFRONZLHO-UHFFFAOYSA-N
• AKOS000313062
• KZQYIMCESJLPQH-UHFFFAOYSA-N
• FT-0701986
• FT-0649724
• 1-Phenyl-3-methyl-1H-4,5-dihydropyrazol-5-one
• DTXSID6091550
• 5-Methyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 1-phenyl-3-methylpyrazolin-5-one
• 5-Methyl-2-phenyl-1 pound not2-dihydropyrazol-3-one
• CS-0319008
• NS00026414
• CHEMBL4303694
• 5-METHYL-2-PHENYL-1,2-DIHYDROPYRAZOL-3-ONE
• 5-Methyl-2-phenylpyrazol-3-one
• SCHEMBL34121
• 3H-pyrazol-3-one, 1,2-dihydro-5-methyl-2-phenyl-;5-Methyl-2-phenyl-1,2-dihydropyrazol-3-one;
• BBL038006
• BRD-K84517077-001-01-3
• STK398253
• pyrazole, 2,5-dihydro-3-methyl-5-oxo-1-phenyl-
• STK062417
• DA-00482
• DB-014594
• pyrazole, 2,3-dihydro-5-methyl-3-oxo-2-phenyl-

• MDL： MFCD00462237
• Inchi： 1S/C10H10N2O/c1-8-7-10(13)12(11-8)9-5-3-2-4-6-9/h2-7,11H,1H3
• InChI Key： KZQYIMCESJLPQH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.079313
• Monoisotopic Mass: 174.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.178
• Boiling Point: 276.4°Cat760mmHg
• Flash Point: 121°C
• Refractive Index: 1.606